Cas no 762229-10-7 (ba-D-Glucopyranosiduronic acid, methyl 4-O-methyl- (9CI))

• Product Name: ba-D-Glucopyranosiduronic acid, methyl 4-O-methyl- (9CI)
• CAS No: 762229-10-7
• MF: C₈H₁₄O₇
• MW: 222.192563533783
• CID: 550180
• Update Time: 2023-11-18

ba-D-Glucopyranosiduronic acid, methyl 4-O-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,methyl 4-O-methyl-
• ba-D-Glucopyranosiduronic acid, methyl 4-O-methyl- (9CI)
• bta-D-Glucopyranosiduronicacid,methyl4-O-methyl-(9CI)
• (2S,3S,4R,5R,6R)-4,5-Dihydroxy-3,6-dimethoxytetrahydro-2H-pyran-2-carboxylic acid
• CID 102278153
• β-D-Glucopyranosiduronic acid, methyl 4-O-methyl-

• Inchi： 1S/C8H14O7/c1-13-5-3(9)4(10)8(14-2)15-6(5)7(11)12/h3-6,8-10H,1-2H3,(H,11,12)/t3-,4-,5+,6+,8-/m1/s1
• InChI Key： BMROTMHSIROAJV-KYGLGHNPSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)OC)O)O)OC

Computed Properties

• Exact Mass: 222.074
• Monoisotopic Mass: 222.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 430.9±45.0 °C(Predicted)
• pka: 2.75±0.70(Predicted)